N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide, commonly known as FBTA, is an organic compound with potential applications in scientific research. It is a small molecule inhibitor that selectively targets a specific protein and has been shown to have potential therapeutic effects in various diseases. In
Scientific Research Applications
Fluorescent Sensors
Benzimidazole and benzothiazole conjugates have been studied for their potential as fluorescent sensors. For example, compounds with benzothiazole units have shown large Stokes shifts and good sensitivity and selectivity in detecting analytes like Al3+ and Zn2+, indicating their utility in analytical chemistry and environmental monitoring (Suman et al., 2019).
Antitumor Properties
Fluorinated benzothiazoles have been synthesized and evaluated for their antitumor properties. For instance, fluorinated 2-(4-aminophenyl)benzothiazoles demonstrated potent cytotoxicity in vitro against specific human cancer cell lines, highlighting their potential in cancer therapy research (Hutchinson et al., 2001).
Antimicrobial Activity
Compounds featuring benzothiazole motifs have also been investigated for their antimicrobial activity. A study on substituted 2-aminobenzothiazoles derivatives revealed promising antimicrobial properties against resistant bacteria like Methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential applications in developing new antimicrobial agents (Anuse et al., 2019).
Synthesis and Biological Evaluation
Research on the synthesis of fluorobenzamides containing thiazole and thiazolidine frameworks has shown significant antimicrobial activity, particularly against specific bacterial and fungal strains. This indicates the compound's relevance in the synthesis of new drugs with antimicrobial properties (Desai et al., 2013).
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2OS2/c1-20-11-7-3-2-5-9(11)14(19)18-15-17-13-10(16)6-4-8-12(13)21-15/h2-8H,1H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYHXEYSLVAWFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NC2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.